inhibitors

  • PDM2
    • Cat. No.:
    • B1662674
    • CAS No.:
    • Molecular Formula:
    • C14H9Cl3
    • Molecular Weight:
    • 283.6 g/mol
    Description
    The aryl hydrocarbon receptor (AhR) is a ligand-dependent intracellular transcription factor whose ligands include some of the most infamous xenobiotics, including dioxin, benzo[a]pyrene, and numerous polyaromat...
  • Rtt109 inhibitor 1
    • Cat. No.:
    • B1663373
    • CAS No.:
    • Molecular Formula:
    • C22H23ClFN3O3
    • Molecular Weight:
    • 431.9 g/mol
    Description
    Novel specific Inhibitor of histone acetyltransferase
    Novel specific Inhibitor of Rtt109 histone acetyltransferase activity
  • Penicillin G Potassium
    • Cat. No.:
    • B1662830
    • CAS No.:
    • 113-98-4
    • Molecular Formula:
    • C16H17KN2O4S
    • Molecular Weight:
    • 372.5 g/mol
    Description
    Benzylpenicillin potassium is organic potassium salt of benzylpenicillin. It contains a benzylpenicillin(1-).
    Penicillin G (potassium or sodium) is an antibacterial prescription medicine approved by the U.S. ...
  • NB-598
    • Cat. No.:
    • B1663608
    • CAS No.:
    • 131060-14-5
    • Molecular Formula:
    • C27H31NOS2
    • Molecular Weight:
    • 449.7 g/mol
    Description
    decreases serum total & LDL-cholesterol levels;  structure given in first source;  inhibits squalene epoxidase
  • Azimilide hydrochloride
    • Cat. No.:
    • B1662470
    • CAS No.:
    • 149888-94-8
    • Molecular Formula:
    • C23H30Cl3N5O3
    • Molecular Weight:
    • 530.9 g/mol
    Description
    Azimilide is a class III antiarrhythmic agent. It blocks rapidly activating delayed rectifier (IKr) and slowly activating delayed rectifier (IKs) potassium currents in isolated guinea pig ventricular myocytes (I...
  • 1-[2-(3,4-Dimethoxyphenyl)ethyl]-4-(3-phenylpropyl)pipe...
    • Cat. No.:
    • B1662485
    • CAS No.:
    • 165377-44-6
    • Molecular Formula:
    • C23H33ClN2O2
    • Molecular Weight:
    • 405.0 g/mol
    Description
    a sigma(1) receptor agonist;  structure in first source
  • Solifenacin hydrochloride
    • Cat. No.:
    • B1662910
    • CAS No.:
    • 180468-39-7
    • Molecular Formula:
    • C23H27ClN2O2
    • Molecular Weight:
    • 398.9 g/mol
    Description
    Solifenacin Hcl(YM905 Hcl;  Vesicare Hcl) is a muscarinic receptor antagonist.IC50 value:Target: muscarinic receptorSolifenacin Hcl (YM905;  Vesicare) is a prescription medication used to treat certain...
  • 3-CPs
    • Cat. No.:
    • B1662702
    • CAS No.:
    • 20073-24-9
    • Molecular Formula:
    • C14H10O5
    • Molecular Weight:
    • 258.23 g/mol
    Description
    3-carbethoxypsoralen is a yellow powder. (NTP, 1992)
    3-(ethoxycarbonyl)psoralen is a member of psoralens and an ethyl ester.
  • CNQX disodium salt
    • Cat. No.:
    • B1662576
    • CAS No.:
    • 479347-85-8
    • Molecular Formula:
    • C9H2N4Na2O4
    • Molecular Weight:
    • 276.12 g/mol
    Description
    Water soluble, potent, competitive AMPA / kainate receptor antagonist. Also antagonist at NMDA receptor glycine site. Also available in simple stock solutions - add 1 ml of water to get an exact, ready-to-use co...
  • SKF 83959
    • Cat. No.:
    • B1663693
    • CAS No.:
    • 67287-95-0
    • Molecular Formula:
    • C18H21BrClNO2
    • Molecular Weight:
    • 398.7 g/mol
    Description
    N-methyl-6-chloro-1-(3-methylphenyl)-2,3,4,5-tetrahydro-3-benzazepine-7,8-diol hydrobromide is a hydrobromide salt prepared from N-methyl-6-chloro-1-(3-methylphenyl)-2,3,4,5-tetrahydro-3-benzazepine-7,8-diol and...